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Compound of Interest

Compound Name: Triclopyr triethylamine salt

Cat. No.: B165569 Get Quote

This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) to help researchers, scientists, and drug development professionals mitigate the off-

target drift of Triclopyr triethylamine salt during application.

Frequently Asked Questions (FAQs)
Q1: What is Triclopyr triethylamine salt and how does it work?

A1: Triclopyr triethylamine salt is a selective, systemic herbicide used to control woody

plants and broadleaf weeds.[1][2] It functions by mimicking the plant hormone auxin, which

leads to uncontrolled and disorganized plant growth, ultimately causing the target plant to die.

[1][2] This formulation is an amine salt, which is generally considered to have low volatility.[3][4]

Q2: What is the difference between particle drift and vapor drift?

A2: Particle drift is the physical movement of spray droplets away from the target site at the

time of application, primarily caused by wind.[3] Smaller droplets are more susceptible to being

carried over long distances.[5][6] Vapor drift occurs after the herbicide has been applied and

deposited on the target surface. The herbicide can turn into a gas (volatilize) and move with air

currents.[3][7][8] While Triclopyr triethylamine salt has low volatility, the risk of vapor drift

increases with high temperatures.[3][6]

Q3: What are the primary factors that contribute to the off-target drift of Triclopyr
triethylamine salt?
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A3: The main factors influencing off-target drift include:

Spray Droplet Size: Smaller droplets are more prone to drift.[5][7]

Wind Speed and Direction: Higher wind speeds increase the distance spray droplets can

travel.[7] Applications should be avoided when wind is blowing towards sensitive areas.

Temperature and Humidity: High temperatures and low humidity can cause spray droplets to

evaporate, making them smaller and more susceptible to drift.[7][9] High temperatures can

also increase the potential for vapor drift.[6][10]

Application Equipment and Setup: Nozzle type, spray pressure, and boom height all

significantly impact drift potential.[5][11]

Q4: How can I select the right nozzle to minimize drift?

A4: Selecting the appropriate nozzle is critical for reducing drift.[5] Low-drift nozzles, such as

air induction (AI) or venturi nozzles, are designed to produce larger droplets with fewer fine

particles that are prone to drifting.[5][12][13] It is important to consult the herbicide label and

nozzle manufacturer's charts to select a nozzle that produces the desired droplet size (e.g.,

coarse to medium for many systemic herbicides) at your intended operating pressure.[11][13]

Q5: What are the ideal weather conditions for applying Triclopyr triethylamine salt?

A5: The ideal conditions for application are:

Wind Speed: A gentle but steady wind between 3 and 10 mph, blowing away from any

sensitive areas, is optimal.[7][14] Avoid spraying in calm conditions, as this may indicate a

temperature inversion which can trap spray droplets and lead to long-distance drift.[7][8] Do

not spray when wind speeds exceed 10 km/hr (approximately 6.2 mph).[15]

Temperature: Apply when temperatures are moderate. Avoid applications during the hottest

part of the day or when temperatures are high (e.g., above 85°F or 30°C), as this increases

the risk of both particle and vapor drift.[3][15]

Humidity: Higher humidity reduces the rate of droplet evaporation, minimizing drift potential.

[9] Avoid spraying in low humidity conditions.
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Q6: Can adjuvants help in reducing drift?

A6: Yes, certain adjuvants, often referred to as drift control agents or deposition aids, can help

reduce drift.[16] These products work by increasing the viscosity of the spray solution, which

results in larger, heavier droplets that are less likely to drift.[6] Some studies have shown that

drift-reducing adjuvants can decrease the number of fine droplets by up to 60%.[13]

Q7: What are the symptoms of Triclopyr drift on non-target plants?

A7: Symptoms of Triclopyr damage are characteristic of growth regulator herbicides and

include:

Epinasty: Twisting, curling, and cupping of leaves and stems.[10][17]

Strapping: Elongated leaves with narrowed width and altered margins.[10][17]

Water-Soaked Appearance: Leaves may appear darkened and wilted.[10][17]

Necrosis: Blackening and death of plant tissue, often starting with new growth.[10][17]

Spiraling Damage on Evergreens: Due to differences in vascular structure, evergreens may

exhibit a spiral pattern of damage.[10][17]

Q8: What is a buffer zone and why is it important?

A8: A buffer zone is a designated area where no pesticide is applied. This area is situated

between the application site and sensitive areas (e.g., native vegetation, water bodies,

susceptible crops) to minimize the potential for off-target drift.[18] The width of the buffer zone

can vary depending on the herbicide, application method, and local regulations. For aerial

applications of some Triclopyr products, a buffer zone of 150 meters may be required to protect

native tree species.[15] Establishing appropriate buffer zones is a critical best management

practice to prevent unintended environmental impact.[19]

Data Presentation
Table 1: Summary of Drift Mitigation Strategies and Their Effectiveness
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Mitigation Strategy Method
Expected Drift
Reduction

Key
Considerations

Nozzle Selection

Use of air induction

(AI) or venturi nozzles

instead of standard

flat-fan nozzles.

50-80% reduction in

driftable fines.[12][20]

May produce coarser

droplets that might not

be suitable for all

applications (e.g.,

contact herbicides).

Always check the

product label.[11]

Spray Pressure
Lowering the spray

pressure.

Significant reduction

in fine droplets.

Requires recalibration

of the sprayer to

maintain the correct

application rate.[5]

Boom Height

Maintaining the lowest

possible boom height

that still provides

uniform coverage.

Reduces the time

droplets are exposed

to wind.

Boom height depends

on nozzle angle and

spacing; typically 15-

24 inches above the

target.[5]

Drift Control Adjuvants

Addition of polymers

or other viscosity-

modifying agents to

the spray tank.

Can reduce driftable

fines by up to 60%.

[13]

Effectiveness can vary

depending on the

nozzle and other

spray parameters.[6]

Wind Speed

Applying only when

wind speeds are

between 3 and 10

mph.

Minimizes lateral

movement of spray

droplets.

Avoid calm conditions

due to the risk of

temperature

inversions.[14]

Buffer Zones

Establishing a no-

spray area downwind

of the application site.

Provides a physical

barrier to protect

sensitive areas.

Required distances

can vary by product

and local regulations.

A 30-meter buffer has

been shown to be

effective in some

cases.[19]
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Experimental Protocols
Protocol: Field Assessment of Off-Target Drift Potential

This protocol outlines a methodology to quantify the off-target movement of Triclopyr
triethylamine salt under field conditions.

1. Objective: To measure the deposition of Triclopyr triethylamine salt at various distances

downwind from a treated area.

2. Materials:

Triclopyr triethylamine salt formulation.

Calibrated field sprayer with a designated nozzle type.

Drift collection devices (e.g., Mylar cards, petri dishes with a trapping medium).

Stakes or posts for mounting collection devices.

Sensitive indicator plants (e.g., potted tomato or soybean plants).

Meteorological station to record wind speed and direction, temperature, and relative

humidity.

GPS unit for marking plot and collector locations.

Personal Protective Equipment (PPE) as specified on the herbicide label.

Sample collection bags and labels.

3. Experimental Setup:

Site Selection: Choose a field site with a uniform surface and a clear downwind area free of

obstructions.

Plot Design: Mark a rectangular spray plot of a defined size (e.g., 50m x 10m).
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Collector Placement: Place drift collection devices and sensitive indicator plants at

predetermined distances downwind from the edge of the spray plot (e.g., 1m, 3m, 5m, 10m,

20m, 50m). Position collectors at a consistent height (e.g., canopy height or ground level).

Meteorological Monitoring: Set up the meteorological station upwind of the spray plot to

continuously record weather data throughout the application period.

4. Application Procedure:

Calibration: Calibrate the sprayer to deliver the desired application rate, pressure, and travel

speed.

Timing: Conduct the application when wind conditions are steady and within the desired

range for the experiment.

Application: Apply the Triclopyr triethylamine salt solution uniformly to the designated

spray plot. Record all application parameters.

5. Data and Sample Collection:

Post-Application: Carefully collect the drift collection devices immediately after the spray has

settled.

Sample Handling: Place each collector in a separate labeled bag and store appropriately for

later analysis.

Indicator Plant Assessment: Observe the sensitive indicator plants for symptoms of herbicide

injury at regular intervals (e.g., 3, 7, and 14 days after application).

6. Analysis:

Residue Analysis: Quantify the amount of Triclopyr on the collection devices using an

appropriate analytical method (e.g., liquid chromatography-mass spectrometry).

Data Interpretation: Correlate the amount of deposition with distance from the spray plot and

the prevailing weather conditions during application.
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Bioassay: Score the injury on the indicator plants to provide a biological measure of drift

impact.

Mandatory Visualization
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Caption: Troubleshooting workflow for diagnosing off-target drift incidents.
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Caption: Key factors influencing off-target drift of herbicides.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. invasive.org [invasive.org]

2. researchgate.net [researchgate.net]

3. benchchem.com [benchchem.com]

4. se-eppc.org [se-eppc.org]

5. Avoiding herbicide drift [extension.umn.edu]

6. 10 Best Management Practices to Avoid Herbicide Drift  — Plant & Pest Advisory [plant-
pest-advisory.rutgers.edu]

7. PI232/PI232: Managing Pesticide Drift [edis.ifas.ufl.edu]

8. 5 Things to Know to Avoid Herbicide Drift | CropWatch | Nebraska [cropwatch.unl.edu]

9. Spray Drift Potential Increases during Warm Weather Applications | Integrated Crop
Management [crops.extension.iastate.edu]

10. purduelandscapereport.org [purduelandscapereport.org]

11. Environmental Farm Plan - Nova Scotia Federation of Agriculture [nsfa-fane.ca]

12. nsfa-fane.ca [nsfa-fane.ca]

13. lsuagcenter.com [lsuagcenter.com]

14. Evaluate the Weather – Pesticide Environmental Stewardship [pesticidestewardship.org]

15. genfarm.com.au [genfarm.com.au]

16. Minimize effects of volatility & spray drift when applying herbicides | Corteva
Agriscience™ [corteva.com]

17. The Summer of Triclopyr: Growing Evidence of Off-Target Damage [wellslawn.com]

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b165569?utm_src=pdf-body-img
https://www.benchchem.com/product/b165569?utm_src=pdf-custom-synthesis
https://www.invasive.org/gist/products/handbook/20.triclopyr.pdf
https://www.researchgate.net/publication/301950450_Triclopyr_Triethylamine_Salt
https://www.benchchem.com/pdf/Technical_Support_Center_Off_Target_Movement_and_Drift_of_Triclopyr_Formulations.pdf
https://www.se-eppc.org/wildlandweeds/pdf/Spring2010-Langeland-pp10-11.pdf
https://extension.umn.edu/herbicides/too-windy-to-spray
https://plant-pest-advisory.rutgers.edu/10-best-management-practices-to-avoid-herbicide-drift/
https://plant-pest-advisory.rutgers.edu/10-best-management-practices-to-avoid-herbicide-drift/
https://edis.ifas.ufl.edu/publication/PI232
https://cropwatch.unl.edu/5-things-know-avoid-herbicide-drift/
https://crops.extension.iastate.edu/cropnews/2009/06/spray-drift-potential-increases-during-warm-weather-applications
https://crops.extension.iastate.edu/cropnews/2009/06/spray-drift-potential-increases-during-warm-weather-applications
https://www.purduelandscapereport.org/wp-content/uploads/2024/08/The-Summer-of-Triclopyr-Mounting-evidence-for-off-target-damage.pdf
https://nsfa-fane.ca/efp-program/
https://nsfa-fane.ca/wp-content/uploads/2025/06/CHOOSINGDFNOZZLES.pdf
https://www.lsuagcenter.com/~/media/system/d/9/c/6/d9c65025862a52032feaf01c7f510f5a/pub1565-2024_lasuggestedchemicalweedmanagementguide_24_nozzle_types_and_drift_reductionpdf.pdf
https://pesticidestewardship.org/pesticide-drift/evaluate-the-weather/
https://www.genfarm.com.au/sites/genfarm/files/2021-07/documents/LABEL_GNF%20TRICLOPYR%20600EC%20HERBICIDE.pdf
https://www.corteva.com/us/products-and-solutions/land-management/articles/minimize-effects-of-volatility-and-spray-drift-when-applying-herbicides.html
https://www.corteva.com/us/products-and-solutions/land-management/articles/minimize-effects-of-volatility-and-spray-drift-when-applying-herbicides.html
https://wellslawn.com/the-summer-of-triclopyr-growing-evidence-of-off-target-damage/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b165569?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


18. wapa.gov [wapa.gov]

19. No-spray buffer zones critical to prevent herbicide soil persistence following invasive
conifer treatments | EurekAlert! [eurekalert.org]

20. Spray Application Technology: Selecting Spray Nozzles with Drift-Reducing Technology |
NDSU Agriculture [ndsu.edu]

To cite this document: BenchChem. [Technical Support Center: Mitigating Off-Target Drift of
Triclopyr Triethylamine Salt]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b165569#mitigating-off-target-drift-of-triclopyr-
triethylamine-salt-during-application]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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